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Compound of Interest

Compound Name: Enecadin hydrochloride

CAS No.: 178429-67-9

Cat. No.: B1245387

Get Quote

Disclaimer: Initial searches for Enecadin hydrochloride indicate it primarily functions as a

neuroprotective agent by blocking voltage-gated sodium and calcium channels.[1][2] Its

development for acute ischemic stroke was discontinued.[1] The following guide provides

general information and protocols for off-target kinase inhibitor screening and is not specific to

Enecadin hydrochloride, for which public data on kinase-related off-target effects is not

available.

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in off-target

kinase inhibitor screening.

Frequently Asked Questions (FAQs)
Q1: What are off-target effects and why are they a concern for kinase inhibitors?

A1: Off-target effects are unintended interactions of a drug or inhibitor with proteins other than

its primary target.[3] For kinase inhibitors, which often target the highly conserved ATP-binding

pocket, structural similarities across the human kinome can lead to the modulation of other
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kinases' activity.[3][4] These unintended interactions can result in unforeseen biological

consequences, potential toxicity, or misinterpretation of experimental outcomes.[3]

Q2: My compound shows an unexpected phenotype in cells that isn't explained by inhibiting the

primary target kinase. Could this be an off-target effect?

A2: It is highly possible that an off-target effect is responsible for the unexpected phenotype.[3]

If the observed cellular changes (e.g., in proliferation, apoptosis, or morphology) are

inconsistent with the known signaling pathways of the primary target kinase, investigating off-

target interactions is a critical next step.[3]

Q3: How can I identify potential off-targets for my kinase inhibitor?

A3: Several methods can be employed to identify potential off-targets:

Kinase Profiling Panels: Screening the inhibitor against a large panel of recombinant kinases

is a common and effective method to determine its selectivity.[5][6]

Chemoproteomics: This approach can identify cellular targets of covalent inhibitors by using

a tagged version of the inhibitor to pull down and identify its binding partners in cell lysates.

[7]

Computational Modeling: In silico methods, such as molecular docking, can predict potential

off-target interactions based on the inhibitor's structure and the structures of various kinases.

Q4: What is the difference between on-target and off-target toxicity?

A4: On-target toxicity occurs when the inhibition of the intended target kinase leads to adverse

effects. Off-target toxicity, on the other hand, is caused by the inhibitor's interaction with other

proteins, leading to undesirable side effects.[8]

Data Presentation: Hypothetical Kinase Inhibitor
"Compound X"
The following table summarizes hypothetical inhibitory concentration (IC50) data for

"Compound X," a multi-kinase inhibitor, illustrating how selectivity is quantified.
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Kinase Target IC50 (nM) Assay Type ATP Concentration

Target Kinase A 15 Radiometric 10 µM

Off-Target Kinase B 250 Fluorescence-based 10 µM

Off-Target Kinase C 1,200 Luminescence-based Km for ATP

Off-Target Kinase D >10,000 Radiometric 10 µM

Experimental Workflows and Signaling Pathways
Below are diagrams illustrating a general experimental workflow for off-target kinase inhibitor

screening and a simplified signaling pathway demonstrating a potential off-target effect.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biochemical Screening

Off-Target Profiling

Cellular Validation

Compound Library

High-Throughput Screening
(Primary Target)

Hit Identification

Kinase Panel Screening

Determine IC50 Values

Identify Off-Targets

Cell-Based Assays

Confirm Target Engagement
(e.g., Western Blot, CETSA)

Phenotypic Analysis

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


On-Target Pathway Off-Target Pathway

Signal A

Target Kinase

Downstream Effector 1

Cellular Response 1
(e.g., Proliferation)

Signal B

Off-Target Kinase

Downstream Effector 2

Cellular Response 2
(e.g., Apoptosis)

Kinase Inhibitor

Intended Inhibition Unintended Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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